methyl 4-((4-(tetrahydro-2H-thiopyran-4-yl)-1,4-diazepan-1-yl)sulfonyl)benzoate
Description
Methyl 4-((4-(tetrahydro-2H-thiopyran-4-yl)-1,4-diazepan-1-yl)sulfonyl)benzoate is a chemical compound that has gained significant attention in scientific research. It is a member of the sulfonylbenzoate family and has been studied for its biochemical and physiological effects. The following paper will discuss the synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of methyl 4-((4-(tetrahydro-2H-thiopyran-4-yl)-1,4-diazepan-1-yl)sulfonyl)benzoate.
Scientific Research Applications
Pharmaceutical Research: Antimicrobial Agents
The structural motifs present in the compound, such as the thian-4-yl and diazepan-1-yl groups, are often explored for their antimicrobial properties . Research could focus on synthesizing derivatives and evaluating their efficacy against various bacterial and fungal strains. This could lead to the development of new classes of antibiotics or antifungal medications.
Neurological Disorders: Anticonvulsant Properties
Compounds with a diazepan-1-yl moiety have been investigated for their potential anticonvulsant activities . This compound could be studied in various in vivo and in vitro models to assess its effectiveness in preventing or reducing the frequency of seizures, contributing to treatments for epilepsy and other seizure-related disorders.
Agricultural Chemistry: Herbicide Development
The compound’s similarity to known herbicidal structures suggests it could be used as a lead compound for developing new herbicides . By targeting specific plant enzymes, researchers could create herbicides with novel modes of action, potentially overcoming resistance issues in weeds.
Drug Discovery: HIV Therapeutics
The compound’s diazepan-1-yl and thian-4-yl groups could be analogs to structures that interact with HIV reverse transcriptase . Studies could involve computational modeling and binding assays to determine the compound’s potential as a novel HIV therapeutic agent.
properties
IUPAC Name |
methyl 4-[[4-(thian-4-yl)-1,4-diazepan-1-yl]sulfonyl]benzoate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H26N2O4S2/c1-24-18(21)15-3-5-17(6-4-15)26(22,23)20-10-2-9-19(11-12-20)16-7-13-25-14-8-16/h3-6,16H,2,7-14H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KEGCCPPXHGUWEF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC=C(C=C1)S(=O)(=O)N2CCCN(CC2)C3CCSCC3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H26N2O4S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
398.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
methyl 4-((4-(tetrahydro-2H-thiopyran-4-yl)-1,4-diazepan-1-yl)sulfonyl)benzoate | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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